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For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols and validation data for the use of antibodies
targeting the Elongation Factor Tu GTP Binding Domain Containing 2 (EFTUD2) protein in
western blotting applications.

Introduction to EFTUD2

EFTUD2, also known as Snull4 or U5-116KD, is a highly conserved GTPase that functions as
a core component of the spliceosome, the cellular machinery responsible for pre-mRNA
splicing.[1][2][3] This process is essential for the maturation of messenger RNA (mRNA) before
its translation into protein.[3][4] EFTUD2 is a subunit of the U5 small nuclear ribonucleoprotein
(snRNP) particle and plays a critical role in the catalytic activity and disassembly of the
spliceosome.[1][5]

The EFTUD2 gene is ubiquitously expressed in human cells, with predominant localization in
the nucleus.[1][6] Mutations in the EFTUD2 gene are associated with the rare congenital
disorder mandibulofacial dysostosis with microcephaly (MFDM).[3][7][8] Furthermore, altered
expression of EFTUD2 has been implicated in the progression of several cancers, including
hepatocellular carcinoma, breast cancer, and colorectal cancer, highlighting its importance in
both developmental biology and disease pathology.[1] The protein has a predicted molecular
weight of approximately 109.4 to 122 kDa.[1][9]
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Signaling Pathway Involvement

EFTUD2's role extends to the regulation of key signaling pathways. Notably, dysfunction of
EFTUD2 has been shown to activate the p53 signaling pathway, leading to apoptosis and cell
cycle arrest.[5][7][10] This connection is particularly relevant in the context of developmental
disorders and cancer. Additionally, EFTUD2 has been found to influence the NF-kB signaling
pathway, which is crucial for inflammatory and immune responses.[11]
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Caption: EFTUD2's central role in the spliceosome and its influence on the p53 and NF-kB
signaling pathways.

Western Blot Antibody Validation Data

The following table summarizes key information for commercially available EFTUD2 antibodies
that have been validated for use in western blotting. This data is compiled from various sources
to aid in antibody selection and experimental design.
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Antibody/
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Number
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Controls
& Notes

Human
Protein
Atlas

HPA02202
1

Polyclonal
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Mouse, Rat

User-
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~116 kDa

Validated
with
relevant

lysates.[12]

Novus

Biologicals

NBP2-
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Polyclonal

Human,

Mouse, Rat

1:500 -
1:1000

~116 kDa

Validated
in Hela,
C6, and
L929 cells.

Abcam

ab72456

Polyclonal

Human,

Mouse

1:1000

(user cited)

~116 kDa

Used in
immunopre
cipitation
followed by
western
blot in

Hela cells.

Bio-Rad

VMAOQO0890

Monoclonal

Human

1:1000

~122 kDa

Validated
in HEK293
and HelLa
cells;
siRNA
knockdown

validation.

El

Sigma-
Aldrich

SAB27012
11

Polyclonal

Mouse

1:1000

(user cited)

Not

specified

Used in
E11.5
mouse

embryos.

(8]

Experimental Protocol: Western Blotting for EFTUD2
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This protocol provides a general framework for the detection of EFTUD2 by western blot.

Optimization of conditions such as antibody concentration and incubation times may be

required for specific experimental setups.

Sample Preparation (Cell Lysates)

Culture cells (e.g., HeLa, HEK293) to 80-90% confluency.
Wash cells twice with ice-cold Phosphate Buffered Saline (PBS).

Lyse cells in RIPA buffer (25 mM Tris-HCI pH 7.6, 150 mM NaCl, 1% NP-40, 1% sodium
deoxycholate, 0.1% SDS) supplemented with a protease inhibitor cocktail.

Scrape the cells and transfer the lysate to a microcentrifuge tube.
Incubate on ice for 30 minutes, vortexing occasionally.

Centrifuge at 14,000 x g for 15 minutes at 4°C to pellet cellular debris.
Transfer the supernatant (protein lysate) to a new tube.

Determine the protein concentration using a standard protein assay (e.g., BCA assay).

SDS-PAGE and Protein Transfer

Denature 20-50 pg of protein lysate by adding Laemmli sample buffer and heating at 95-
100°C for 5 minutes.

Load samples onto a 4-12% Bis-Tris polyacrylamide gel. Include a pre-stained protein
ladder.

Run the gel at 100-150V until the dye front reaches the bottom.

Transfer the proteins to a polyvinylidene difluoride (PVDF) membrane at 100V for 60-90
minutes or using a semi-dry transfer system.

Confirm successful transfer by staining the membrane with Ponceau S.
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Immunoblotting

e Block the membrane with 5% non-fat dry milk or 5% Bovine Serum Albumin (BSA) in Tris-
Buffered Saline with 0.1% Tween-20 (TBST) for 1 hour at room temperature.

 Incubate the membrane with the primary EFTUD2 antibody (refer to the table above for
recommended dilutions) in blocking buffer overnight at 4°C with gentle agitation.

o Wash the membrane three times for 10 minutes each with TBST.

 Incubate the membrane with a horseradish peroxidase (HRP)-conjugated secondary
antibody (e.g., anti-rabbit IgG or anti-mouse 1gG) diluted in blocking buffer for 1 hour at room

temperature.

o Wash the membrane three times for 10 minutes each with TBST.

Detection

o Prepare the enhanced chemiluminescence (ECL) substrate according to the manufacturer's

instructions.
¢ |ncubate the membrane with the ECL substrate for 1-5 minutes.

» Capture the chemiluminescent signal using a digital imaging system or X-ray film.
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Caption: A streamlined workflow for the western blot validation of EFTUD2 antibodies.
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Troubleshooting and Considerations

¢ Non-specific bands: Optimize antibody concentration, increase the stringency of washes, or
try a different blocking agent.

e Weak or no signal: Increase the amount of protein loaded, use a fresh antibody dilution, or
check the transfer efficiency.

¢ High background: Ensure adequate blocking, use fresh buffers, and optimize the ECL
exposure time.

e Loading Control: Always probe for a loading control protein (e.g., GAPDH, B-actin, or tubulin)
to ensure equal protein loading across lanes.

o Positive and Negative Controls: When possible, include positive control lysates (e.g., from a
cell line known to express EFTUD2) and negative controls (e.g., lysates from siRNA-
mediated knockdown of EFTUD2) to confirm antibody specificity.[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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